Cas no 1218392-02-9 (N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine)

• Product Name: N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine
• CAS No: 1218392-02-9
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5167454
• PubChem ID: 43665320
• Update Time: 2026-03-04

N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine
• SB75036
• 4-Piperidinamine, N-(cyclopropylmethyl)-1,2,5-trimethyl-

• Inchi： 1S/C12H24N2/c1-9-8-14(3)10(2)6-12(9)13-7-11-4-5-11/h9-13H,4-8H2,1-3H3
• InChI Key： KFKLWVPTFCIDTN-UHFFFAOYSA-N
• SMILES： N(CC1CC1)C1CC(C)N(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2
• Topological Polar Surface Area: 15.3

Additional information on N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine

Research Briefing on N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine (CAS: 1218392-02-9)

N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine (CAS: 1218392-02-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique piperidine scaffold and cyclopropylmethyl substituent, has been the subject of several recent studies aimed at elucidating its pharmacological properties and mechanisms of action. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including multi-step organic reactions and catalytic methods, have been employed to achieve high enantiomeric purity, which is critical for its pharmacological evaluation. Researchers have also explored the compound's stability under various physiological conditions, providing insights into its potential as a drug candidate.

Pharmacological investigations have revealed that N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine exhibits significant activity at specific neurotransmitter receptors, particularly those involved in the modulation of pain and neuroinflammation. In vitro and in vivo studies have demonstrated its ability to bind with high affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential utility in treating neurological disorders such as chronic pain and neurodegenerative diseases. These findings are supported by recent preclinical trials, which have shown promising results in animal models.

In addition to its neurological applications, this compound has also been investigated for its potential role in oncology. Preliminary data indicate that N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine may interfere with key signaling pathways involved in tumor growth and metastasis. While these findings are still in the early stages, they highlight the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine as a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, N-(cyclopropylmethyl)-1,2,5-trimethylpiperidin-4-amine represents a promising candidate in the field of medicinal chemistry, with potential applications in neurology and oncology. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing challenges. This briefing underscores the importance of ongoing studies and collaborations to advance our understanding of this compound and its clinical applications.